Cas no 123168-46-7 (Melittin (free acid) Trifluoroacetate)

• Product Name: Melittin (free acid) Trifluoroacetate
• CAS No: 123168-46-7
• MF: C₁₃₃H₂₂₉F₃N₃₈O₃₄
• MW: 2961.47080111504
• CID: 5167550
• Update Time: 2025-10-21

Melittin (free acid) Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Melittin (free acid) Trifluoroacetate
• MELITTIN
• MELITTIN (FREE ACID)
• GIGAVLKVLTTGLPALISWIKRKRQ-OH
• GLY-ILE-GLY-ALA-VAL-LEU-LYS-VAL-LEU-THR-THR-GLY-LEU-PRO-ALA-LEU-ILE-SER-TRP-ILE-LYS-ARG-LYS-ARG-GLN-GLN: GIGAVLKVLTTGLPALISWIKRKRQQ
• Melittin free acid

• Inchi： 1S/C131H228N38O32.C2HF3O2/c1-23-71(16)102(162-97(175)60-135)121(192)145-62-98(176)147-74(19)108(179)163-100(69(12)13)123(194)159-88(55-65(4)5)115(186)153-83(41-30-33-51-134)114(185)164-101(70(14)15)124(195)160-90(57-67(8)9)117(188)167-106(77(22)172)127(198)168-105(76(21)171)122(193)146-63-99(177)149-92(58-68(10)11)128(199)169-54-36-44-94(169)120(191)148-75(20)107(178)157-89(56-66(6)7)116(187)165-104(73(18)25-3)126(197)161-93(64-170)119(190)158-91(59-78-61-144-80-38-27-26-37-79(78)80)118(189)166-103(72(17)24-2)125(196)155-82(40-29-32-50-133)110(181)152-84(42-34-52-142-130(138)139)111(182)150-81(39-28-31-49-132)109(180)151-85(43-35-53-143-131(140)141)112(183)154-86(45-47-95(136)173)113(184)156-87(129(200)201)46-48-96(137)174;3-2(4,5)1(6)7/h26-27,37-38,61,65-77,81-94,100-106,144,170-172H,23-25,28-36,39-60,62-64,132-135H2,1-22H3,(H2,136,173)(H2,137,174)(H,145,192)(H,146,193)(H,147,176)(H,148,191)(H,149,177)(H,150,182)(H,151,180)(H,152,181)(H,153,186)(H,154,183)(H,155,196)(H,156,184)(H,157,178)(H,158,190)(H,159,194)(H,160,195)(H,161,197)(H,162,175)(H,163,179)(H,164,185)(H,165,187)(H,166,189)(H,167,188)(H,168,198)(H,200,201)(H4,138,139,142)(H4,140,141,143);(H,6,7)/t71-,72-,73-,74-,75-,76+,77+,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,100-,101-,102-,103-,104-,105-,106-;/m0./s1
• InChI Key： APGXIPWPUMTZGN-CTOWXMLOSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@H](CC(C)C)NC(CNC([C@H]([C@@H](C)O)NC([C@H]([C@@H](C)O)NC([C@H](CC(C)C)NC([C@H](C(C)C)NC([C@H](CCCCN)NC([C@H](CC(C)C)NC([C@H](C(C)C)NC([C@H](C)NC(CNC([C@H]([C@@H](C)CC)NC(CN)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC(N)=O)=O)CCC(N)=O)=O)CCCNC(=N)N)=O)CCCCN)=O)CCCNC(=N)N)=O)CCCCN)=O)[C@@H](C)CC)=O)CC1=CNC2C=CC=CC1=2)=O)CO)=O)[C@@H](C)CC)=O)CC(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 42
• Hydrogen Bond Acceptor Count: 43
• Heavy Atom Count: 208
• Rotatable Bond Count: 99
• Complexity: 6380
• Topological Polar Surface Area: 1180

Additional information on Melittin (free acid) Trifluoroacetate

Melittin (free acid) Trifluoroacetate: A Bioactive Peptide with Multifaceted Therapeutic Potential

Melittin (free acid) Trifluoroacetate, a derivative of the natural peptide Melittin, represents a significant advancement in the field of biomedical research. With the CAS number 123168-46-7, this compound has garnered attention for its unique chemical properties and biological activities. As a trifluoroacetate salt, it offers enhanced solubility and stability, making it a promising candidate for various pharmaceutical applications. Recent studies have highlighted its potential in anti-inflammatory, antimicrobial, and anticancer therapies, positioning it as a key player in drug development and biomedical innovation.

Melittin, the primary component of bee venom, is a 26-amino acid peptide known for its potent biological activities. The free acid form of this peptide, when conjugated with trifluoroacetate, exhibits improved pharmacokinetic properties. This modification not only enhances its bioavailability but also reduces potential toxicity associated with the native form. The trifluoroacetate salt form has been shown to maintain the structural integrity of Melittin, ensuring its biological activity remains intact during in vitro and in vivo experiments.

Recent advancements in biomedical research have underscored the importance of Melittin (free acid) Trifluoroacetate in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by modulating cytokine production and immune cell activation. The researchers found that the triflu-fluoroacetate salt form showed a 40% improvement in inflammatory response suppression compared to the native Melittin peptide. This finding highlights the potential of Melittin (free acid) Trifluoroacetate in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another groundbreaking study published in Advanced Drug Delivery Reviews in 2024 explored the antimicrobial properties of Melittin (free acid) Trifluoroacetate. The research team discovered that this compound effectively targets multidrug-resistant bacteria by disrupting cell membrane integrity. The trifluoroacetate salt form demonstrated a 60% higher antibacterial activity against Staphylococcus aureus and Pseudomonas aeruginosa compared to traditional antimicrobial agents. This discovery could revolutionize the treatment of infectious diseases and reduce the reliance on antibiotics with rising resistance.

In the realm of anticancer research, Melittin (free acid) Trifluoroacetate has shown promising results. A 2023 study in Cancer Research reported that this compound induces apoptosis in human cancer cells by targeting mitochondrial pathways. The trifluoroacetate salt form exhibited a 50% increase in cytotoxicity against breast cancer and lung cancer cell lines. Researchers also noted that the free acid form enhanced the selective targeting of cancer cells, minimizing damage to healthy tissue. This makes Melittin (free acid) Trifluoroacetate a potential candidate for targeted cancer therapies.

The chemical structure of Melittin (free acid) Trifluoroacetate is critical to its biological activity. The trifluoroacetate salt form maintains the native conformation of Melittin, which is essential for its peptide-specific interactions. The free acid form, when converted to the trifluoroacetate salt, undergoes minimal structural changes, preserving its functional properties. This stability is particularly important for pharmaceutical applications where maintaining the bioactivity of the peptide is crucial.

Recent developments in drug delivery systems have further enhanced the potential of Melittin (free acid) Trifluoroacetate. Researchers are exploring nanoformulations and liposomal delivery methods to improve the solubility and targeted release of this compound. A 2024 study in Pharmaceutical Research demonstrated that liposomal encapsulation of Melittin (free acid) Trifluoroacetate significantly increased its bioavailability and therapeutic efficacy. This approach could lead to more effective drug delivery systems for chronic diseases and infectious conditions.

The therapeutic applications of Melittin (free acid) Trifluoroacetate extend beyond inflammation, infection, and cancer. Recent studies have explored its potential in neurodegenerative diseases and skin conditions. A 2023 study in Neuroscience Letters found that this compound may protect neurons from oxidative stress and inflammation, suggesting its use in Alzheimer's disease and parkinsonism. Similarly, a 2024 study in Journal of Investigative Dermatology highlighted its role in skin regeneration and anti-aging therapies, indicating its potential in cosmeceuticals.

Despite its promising potential, the development of Melittin (free acid) Trifluoroacetate as a therapeutic agent faces several challenges. One of the key issues is the large-scale production of this compound, which requires efficient synthetic methods. Additionally, the toxicological profile of the trifluoroacetate salt form needs to be thoroughly evaluated to ensure its safety and tolerability in clinical trials. Researchers are actively working on optimizing the synthesis and purification processes to overcome these hurdles.

In conclusion, Melittin (free acid) Trifluoroacetate represents a significant breakthrough in biomedical research. Its multifaceted therapeutic potential in anti-inflammatory, antimicrobial, and anticancer applications, coupled with its enhanced solubility and stability, makes it a promising candidate for pharmaceutical development. As research continues, the trifluoroacetate salt form of Melittin is expected to play a pivotal role in the next generation of therapeutics, offering new solutions to some of the most pressing health challenges of our time.

References: Journal of Medicinal Chemistry, Advanced Drug Delivery Reviews, Cancer Research, Pharmaceutical Research, Neuroscience Letters, Journal of Investigative Dermatology.